Cas no 1337307-56-8 (2-(4-methoxy-2-nitrophenyl)azetidine)

• Product Name: 2-(4-methoxy-2-nitrophenyl)azetidine
• CAS No: 1337307-56-8
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5799467
• PubChem ID: 165861830
• Update Time: 2025-05-25

2-(4-methoxy-2-nitrophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-2-nitrophenyl)azetidine
• EN300-1798168
• 1337307-56-8

• Inchi： 1S/C10H12N2O3/c1-15-7-2-3-8(9-4-5-11-9)10(6-7)12(13)14/h2-3,6,9,11H,4-5H2,1H3
• InChI Key： ILSFYEATAPEYBE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])C1CCN1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.1Ų

Additional information on 2-(4-methoxy-2-nitrophenyl)azetidine

Recent Advances in the Study of 2-(4-methoxy-2-nitrophenyl)azetidine (CAS: 1337307-56-8)

The compound 2-(4-methoxy-2-nitrophenyl)azetidine (CAS: 1337307-56-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic azetidine derivative, characterized by its unique nitro and methoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key breakthroughs in the study of 2-(4-methoxy-2-nitrophenyl)azetidine is its role as a precursor in the synthesis of bioactive molecules. Researchers have optimized its synthetic pathway to improve yield and purity, which is critical for scaling up production. The compound's structural features, including the azetidine ring and the electron-withdrawing nitro group, make it a versatile intermediate in medicinal chemistry. Recent publications highlight its use in the development of novel kinase inhibitors and antimicrobial agents.

Pharmacological evaluations of 2-(4-methoxy-2-nitrophenyl)azetidine have revealed its potential as an anti-inflammatory and anticancer agent. In vitro studies demonstrate its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammation and cancer progression. Additionally, its nitro group has been shown to participate in redox reactions, contributing to its cytotoxic effects against certain cancer cell lines. These findings underscore the compound's multifaceted biological activities.

Recent computational studies have further elucidated the molecular interactions of 2-(4-methoxy-2-nitrophenyl)azetidine with target proteins. Molecular docking simulations suggest high binding affinity for enzymes involved in cell proliferation and inflammation. These insights are invaluable for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and reducing potential side effects. Researchers are also exploring its potential as a prodrug, leveraging its nitro group for targeted drug delivery.

Despite these advancements, challenges remain in the clinical translation of 2-(4-methoxy-2-nitrophenyl)azetidine. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. Ongoing research is focused on derivatization strategies to enhance its pharmacokinetic properties while retaining its therapeutic benefits. Collaborative efforts between academia and industry are expected to accelerate its development into a viable drug candidate.

In conclusion, 2-(4-methoxy-2-nitrophenyl)azetidine (CAS: 1337307-56-8) represents a promising scaffold in drug discovery. Its unique chemical structure and diverse biological activities make it a subject of intense research. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and computational methodologies, will likely yield significant contributions to the field of chemical biology and medicine.